Cas no 25059-18-1 (1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2))

• Product Name: 1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2)
• CAS No: 25059-18-1
• MF: C₁₀H₆Na₂O₇S₂
• MW: 348.259982585907
• CID: 280436
• PubChem ID: 11970416
• Update Time: 2025-04-19

1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonicacid, 4-hydroxy-, sodium salt (1:2)
• disodium,2,3-dihydroxynaphthalene-1,5-disulfonate
• disodium 4-hydroxynaphthalene-1,5-disulfonate
• Disodium 4-hydroxynaphthalene-1,5-disulphonate
• 25059-18-1
• NS00083787
• EINECS 246-588-4

• Inchi： 1S/C10H8O7S2.2Na/c11-7-4-5-8(18(12,13)14)6-2-1-3-9(10(6)7)19(15,16)17;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key： ZRBVDPOHVRVYAN-UHFFFAOYSA-L
• SMILES： S(C1=CC=C(C2=C(C=CC=C21)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 347.93508
• Monoisotopic Mass: 347.935033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 134.63